2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]-N-(4-pyridinylmethyl)acetamide

• IUPAC Name: 2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C17H13Cl2N3OS/c18-13-2-1-3-14(19)16(13)17-22-12(10-24-17)8-15(23)21-9-11-4-6-20-7-5-11/h1-7,10H,8-9H2,(H,21,23)
• InChI Key: OMHZWZBSOJRUCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C2=NC(=CS2)CC(=O)NCC3=CC=NC=C3)Cl
• Molecular Formula: C17H13Cl2N3OS
• Molecular Weight: 378.3 g/mol

Description

2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]-N-(4-pyridinylmethyl)acetamide, also known as DTTA, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]-N-(4-pyridinylmethyl)acetamide involves the formation of a covalent bond between the compound and the active site of the target enzyme or protein. This covalent bond disrupts the function of the enzyme or protein, leading to inhibition of its activity.
Biochemical and Physiological Effects:
2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]-N-(4-pyridinylmethyl)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in several cancer cell lines, and to inhibit the growth of tumor cells in vivo. 2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]-N-(4-pyridinylmethyl)acetamide has also been shown to inhibit the activity of the transcription factor NF-κB, which plays a role in inflammation and immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]-N-(4-pyridinylmethyl)acetamide is its high potency and selectivity for its target enzymes and proteins. This makes it a useful tool for studying the function of specific proteins and enzymes. However, one of the limitations of 2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]-N-(4-pyridinylmethyl)acetamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]-N-(4-pyridinylmethyl)acetamide. One area of interest is the development of more potent and selective inhibitors of specific enzymes and proteins. Another direction is the use of 2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]-N-(4-pyridinylmethyl)acetamide as a therapeutic agent for the treatment of cancer and other diseases. Additionally, the use of 2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]-N-(4-pyridinylmethyl)acetamide as a tool for studying the function of various proteins and enzymes in vivo is an area of ongoing research.

Synthesis Methods

2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]-N-(4-pyridinylmethyl)acetamide can be synthesized using a multi-step process involving the reaction of 2,6-dichlorothiophenol and 4-pyridinemethanol to form 2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl)-methanol. This intermediate is then reacted with ethyl chloroacetate to form 2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl)-ethyl acetate, which is subsequently hydrolyzed to form 2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]-N-(4-pyridinylmethyl)acetamide.

Scientific Research Applications

2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]-N-(4-pyridinylmethyl)acetamide has been widely used in scientific research as a tool for studying the function of various proteins and enzymes. It has been shown to inhibit the activity of several enzymes, including protein tyrosine phosphatases, protein tyrosine kinases, and protein serine/threonine phosphatases. 2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]-N-(4-pyridinylmethyl)acetamide has also been used as a probe to study the function of the cysteine protease cathepsin B, which plays a role in a variety of physiological processes, including apoptosis, autophagy, and antigen processing.